N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide

• Molecular Formula: C20H24N6OS
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[[2-[4-(diethylamino)phenyl]-6-methylbenzotriazol-5-yl]carbamothioyl]acetamide
• InChI: InChI=1S/C20H24N6OS/c1-5-25(6-2)15-7-9-16(10-8-15)26-23-18-11-13(3)17(12-19(18)24-26)22-20(28)21-14(4)27/h7-12H,5-6H2,1-4H3,(H2,21,22,27,28)
• InChI Key: VGBQQOLQQQZVBN-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=S)NC(=O)C)C

Description

N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. BTA-EG6 is a fluorescent probe that is commonly used in biological research to investigate cellular processes and interactions. In

Mechanism of Action

N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide works by binding to specific molecules or proteins within a cell and emitting fluorescence when excited by light. The fluorescent signal can be detected using a microscope or other imaging equipment, allowing researchers to visualize the labeled molecules in real-time.
Biochemical and Physiological Effects
This compound is generally well-tolerated by cells and has minimal toxicity. However, it is important to note that the fluorescent probe may interfere with certain cellular processes or alter the behavior of labeled molecules. This should be taken into consideration when interpreting experimental results.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide is its versatility. The fluorescent probe can be used in a wide range of experimental settings and is compatible with various imaging techniques. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities.
However, there are some limitations to using this compound in lab experiments. One of the main limitations is its specificity. This compound may bind to non-specific molecules or proteins, leading to false-positive results. Additionally, the fluorescent probe may alter the behavior of labeled molecules, which can affect experimental outcomes.

Future Directions

There are several future directions for the use of N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide in scientific research. One potential application is in the study of membrane dynamics and lipid-protein interactions. This compound can be used to label specific lipids within a membrane, allowing researchers to investigate the organization and dynamics of lipid bilayers.
Another potential direction is in the development of new fluorescent probes based on the structure of this compound. By modifying the chemical structure of the fluorescent probe, researchers may be able to improve its specificity and reduce non-specific binding.
Conclusion
In conclusion, this compound, or this compound, is a versatile fluorescent probe that has gained significant attention in the scientific community. This compound is used in a wide range of research applications, including live-cell imaging and the study of membrane dynamics. While there are some limitations to using this compound in lab experiments, the fluorescent probe has great potential for future research and development.

Synthesis Methods

The synthesis of N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide involves several steps. The first step is the preparation of 4-(diethylamino)benzaldehyde, which is then reacted with 2-methyl-5-nitrobenzoic acid to form 2-(4-(diethylamino)phenyl)-6-methyl-2H-benzotriazole-5-carbaldehyde. This compound is then reacted with thiourea to form this compound, which is the final product.

Scientific Research Applications

N-({2-[4-(diethylamino)phenyl]-6-methyl-2H-benzotriazol-5-yl}carbamothioyl)acetamide is a versatile tool that is used in a wide range of scientific research applications. One of its primary uses is as a fluorescent probe for live-cell imaging. This compound can be used to label specific proteins or molecules within a cell, allowing researchers to track their movement and interactions in real-time. This is particularly useful for studying cellular processes such as endocytosis, membrane trafficking, and protein-protein interactions.
This compound can also be used to study the structure and function of biological membranes. The fluorescent probe is able to penetrate cell membranes and label specific lipids, allowing researchers to investigate the organization and dynamics of lipid bilayers.